N-[(benzylamino)carbonothioyl]-3,4-dimethoxybenzamide

• IUPAC Name: N-(benzylcarbamothioyl)-3,4-dimethoxybenzamide
• InChI: InChI=1S/C17H18N2O3S/c1-21-14-9-8-13(10-15(14)22-2)16(20)19-17(23)18-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H2,18,19,20,23)
• InChI Key: CJLHZQGCGMYBNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC(=S)NCC2=CC=CC=C2)OC
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

N-[(benzylamino)carbonothioyl]-3,4-dimethoxybenzamide, also known as BCT-100, is a novel compound that has shown promising results in scientific research applications. It is a small molecule that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

N-[(benzylamino)carbonothioyl]-3,4-dimethoxybenzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in regulating gene expression. HDAC inhibitors have been shown to have anti-cancer and anti-inflammatory properties, and N-[(benzylamino)carbonothioyl]-3,4-dimethoxybenzamide is no exception.
Biochemical and Physiological Effects:
N-[(benzylamino)carbonothioyl]-3,4-dimethoxybenzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. It has also been shown to reduce the production of pro-inflammatory cytokines and chemokines, leading to a reduction in inflammation.

Advantages and Limitations for Lab Experiments

N-[(benzylamino)carbonothioyl]-3,4-dimethoxybenzamide has several advantages for lab experiments, including its small size, ease of synthesis, and potent activity against HDACs. However, it also has some limitations, including its low solubility in water and potential toxicity at high concentrations.

Future Directions

Further research is needed to fully understand the potential therapeutic applications of N-[(benzylamino)carbonothioyl]-3,4-dimethoxybenzamide. Future studies should focus on optimizing its pharmacological properties, such as solubility and bioavailability, and testing its efficacy in animal models of various diseases. Additionally, the potential side effects of N-[(benzylamino)carbonothioyl]-3,4-dimethoxybenzamide should be thoroughly investigated to ensure its safety for human use.
In conclusion, N-[(benzylamino)carbonothioyl]-3,4-dimethoxybenzamide is a novel compound that has shown promising results in scientific research applications. Its potential therapeutic applications in cancer, inflammation, and neurodegenerative disorders make it a promising candidate for drug development. However, further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential side effects.

Synthesis Methods

N-[(benzylamino)carbonothioyl]-3,4-dimethoxybenzamide can be synthesized using different methods, including the reaction of 3,4-dimethoxybenzoic acid with thionyl chloride to form 3,4-dimethoxybenzoyl chloride, which then reacts with benzylamine to form N-benzyl-3,4-dimethoxybenzamide. This intermediate compound undergoes cyclization with carbon disulfide and potassium hydroxide to form N-[(benzylamino)carbonothioyl]-3,4-dimethoxybenzamide.

Scientific Research Applications

N-[(benzylamino)carbonothioyl]-3,4-dimethoxybenzamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Several studies have shown that N-[(benzylamino)carbonothioyl]-3,4-dimethoxybenzamide has anti-inflammatory and anti-cancer properties, making it a promising candidate for drug development.